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Borate crystals have emerged as a class of premier nonlinear optical (NLO) materials, crucial

for a wide range of applications in laser technology, materials processing, and scientific

research. Their favorable characteristics, including wide transparency ranges extending into the

deep-ultraviolet (DUV), high laser-induced damage thresholds (LIDT), and large nonlinear

coefficients, make them indispensable for frequency conversion processes such as second-

harmonic generation (SHG), third-harmonic generation (THG), and optical parametric

oscillation.[1][2][3]

This guide provides a comprehensive comparison of the key NLO properties of several

prominent borate materials: Beta-Barium Borate (β-BaB₂O₄ or BBO), Lithium Triborate (LiB₃O₅

or LBO), Potassium Beryllium Fluoroborate (KBe₂BO₃F₂ or KBBF), and Cesium Lithium Borate

(CsLiB₆O₁₀ or CLBO). The information presented herein, supported by experimental data, is

intended to assist researchers in selecting the optimal material for their specific application.

Comparative Analysis of Key Nonlinear Optical
Properties
The selection of an appropriate NLO crystal is dictated by a combination of factors, including

the desired output wavelength, the power of the fundamental laser, and the required

conversion efficiency. The following tables summarize the critical performance metrics for BBO,

LBO, KBBF, and CLBO to facilitate a direct comparison.
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Property
β-Barium

Borate (BBO)

Lithium

Triborate (LBO)

Potassium

Beryllium

Fluoroborate

(KBBF)

Cesium Lithium

Borate (CLBO)

Crystal

Symmetry
Trigonal, 3m[3]

Orthorhombic,

mm2[4]
Trigonal, R32[5]

Tetragonal,

42m[6]

Transparency

Range

190 - 3500 nm[1]

[3]

160 - 2600 nm[1]

[7]

150 - 3660 nm[5]

[8]
180 - 2750 nm[9]

Hygroscopic

Nature

Slightly

hygroscopic[2]

Non-

hygroscopic[10]

Non-

hygroscopic[5]

Slightly

hygroscopic[11]

Table 1: General and Optical Properties of Selected Borate Crystals. This table provides a high-

level overview of the fundamental crystal and optical characteristics of BBO, LBO, KBBF, and

CLBO.

Property
β-Barium

Borate (BBO)

Lithium

Triborate (LBO)

Potassium

Beryllium

Fluoroborate

(KBBF)

Cesium Lithium

Borate (CLBO)

Effective NLO

Coefficient

(d_eff)

~2.0 pm/V (for

SHG of 1064

nm)[12]

~0.85 pm/V (for

SHG of 1064

nm)[10]

~0.49 pm/V (d₁₁)

[13]

~0.84 pm/V (for

SHG of 1064

nm)[11][14]

Laser Damage

Threshold (LIDT)

~7.5 GW/cm²

(1064 nm, 10 ns)

[15]

~18.9 GW/cm²

(1053 nm, 1.3

ns)[10]

~900 GW/cm²

(1064 nm, 80 ps)

[1][5]

~26 GW/cm²

(1064 nm, 1.3

ns)[6]

Walk-off Angle Large[1] Small[1] Moderate Small[16]

Angular

Acceptance
Small[10] Large[10] Moderate Large[11]

Temperature

Acceptance
Moderate Large[11]

Very Large[17]

[18]
Large[11]
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Table 2: Comparison of Nonlinear Optical and Performance Properties. This table details the

key performance metrics related to the nonlinear optical response and operational robustness

of the selected borate crystals. Note that LIDT values are highly dependent on laser

parameters such as pulse duration, wavelength, and beam quality.

Material
Phase-Matching

Range for SHG

Phase-Matching

Range for THG
Notes

β-Barium Borate

(BBO)

409.6 - 3500 nm

(Type I)[12]

525 - 3500 nm (Type

II)[12]

Wide phase-matching

range, suitable for

OPOs and tunable

lasers.[1]

Lithium Triborate

(LBO)

551 - 3000 nm (Type

I)[4]
794 nm and higher[19]

Offers non-critical

phase matching

(NCPM) for some

wavelengths.[10]

Potassium Beryllium

Fluoroborate (KBBF)
Down to 170 nm[20] N/A

Enables direct SHG

into the deep-UV

region.[17][18]

Cesium Lithium

Borate (CLBO)

Can generate 266 nm

(4th harmonic of

Nd:YAG) and 213 nm

(5th harmonic)[6][9]

Can generate 355 nm

(3rd harmonic of

Nd:YAG)[9]

Excellent for high-

power UV and DUV

generation.[11][14]

Table 3: Phase-Matching Capabilities for Harmonic Generation. This table outlines the

wavelength ranges over which these crystals can be used for second and third harmonic

generation, highlighting their utility in generating shorter wavelength light.

Experimental Methodologies
The accurate characterization of NLO properties is crucial for both fundamental understanding

and practical application. The following sections detail the experimental protocols for two widely

used techniques: the Kurtz-Perry powder method for initial SHG screening and the Z-scan

technique for determining nonlinear absorption and refraction.
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Kurtz-Perry Powder Technique for Second-Harmonic
Generation (SHG) Efficiency
The Kurtz-Perry powder technique is a rapid and effective method for screening new materials

for their SHG efficiency.[21][22] It provides a semi-quantitative measure of the SHG intensity

relative to a known standard, such as Potassium Dihydrogen Phosphate (KDP).

Experimental Protocol:

Sample Preparation: The crystalline material is ground into a fine powder and sieved to

obtain a specific particle size range. The powder is then packed into a sample holder, often a

thin cell with transparent windows.

Laser Source: A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at

a fundamental wavelength of 1064 nm, is used as the excitation source.

Optical Setup: The laser beam is directed onto the powder sample. The generated second-

harmonic signal (at 532 nm for a 1064 nm fundamental) is collected by a photomultiplier tube

(PMT) after passing through a set of filters to block the fundamental wavelength.

Data Acquisition: The intensity of the SHG signal is measured and compared to the signal

generated from a standard reference material (e.g., KDP) under identical experimental

conditions. The relative SHG efficiency is then calculated. It is crucial to use a reference with

a similar band gap and refractive index to the sample for more reliable results.[23]

Laser System Beam Conditioning Sample Stage Detection System

Pulsed Laser
(e.g., Nd:YAG @ 1064 nm) Filter Focusing Lens

 
Powder Sample Filter

(Blocks Fundamental)

Generated SHG
+ Fundamental Photomultiplier

Tube (PMT)
SHG Signal

Oscilloscope
Electrical Signal

Click to download full resolution via product page

Kurtz-Perry Powder SHG Measurement Setup
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Z-Scan Technique for Nonlinear Absorption and
Refraction
The Z-scan technique is a versatile single-beam method used to measure the nonlinear

refractive index (n₂) and the nonlinear absorption coefficient (β) of optical materials.[24]

Experimental Protocol:

Sample Preparation: A high-quality, polished single crystal of the borate material with a

known thickness is required. For solution-based measurements, the material is dissolved in

a suitable transparent solvent.

Laser Source: A laser with a Gaussian beam profile and a stable output power is used. The

choice of a continuous-wave (CW) or pulsed laser depends on the nature of the nonlinearity

being investigated.

Optical Setup: The laser beam is focused by a lens. The sample is mounted on a translation

stage that allows it to be moved along the z-axis (the direction of beam propagation) through

the focal point. The transmitted beam intensity is measured by a photodetector in the far-

field.

Data Acquisition:

Closed-Aperture Z-scan: An aperture is placed before the detector to measure the

changes in beam divergence due to nonlinear refraction. A pre-focal peak followed by a

post-focal valley in the transmittance curve indicates a negative (self-defocusing)

nonlinear refractive index, while a valley-peak sequence indicates a positive (self-

focusing) nonlinearity.

Open-Aperture Z-scan: The aperture is removed to collect the entire beam. Any variation

in transmittance as the sample moves through the focus is due to nonlinear absorption. A

dip in transmittance at the focus indicates two-photon absorption or reverse saturable

absorption, while a peak indicates saturable absorption.

Data Analysis: The nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β)

are extracted by fitting the experimental data to theoretical models.
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Experimental Setup
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General Workflow for NLO Characterization using Z-Scan
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The choice of a borate crystal for a specific nonlinear optical application requires a careful

consideration of its unique set of properties.

BBO offers a broad phase-matching range and a large nonlinear coefficient, making it a

versatile choice for a wide array of applications, including optical parametric oscillators.[1]

[12]

LBO is distinguished by its high laser damage threshold and excellent optical homogeneity,

rendering it ideal for high-power laser applications.[7][10] Its non-hygroscopic nature is also

a significant practical advantage.

KBBF stands out for its ability to achieve phase-matching in the deep-UV region, a critical

capability for applications such as semiconductor manufacturing and high-resolution

photoemission spectroscopy.[17][18][19] However, the growth of large, high-quality KBBF

crystals remains a challenge.[25]

CLBO provides a combination of a short UV absorption edge, a large effective nonlinear

coefficient, and a high laser damage threshold, making it particularly well-suited for the

generation of fourth and fifth harmonics of Nd:YAG lasers.[9][11][14]

This guide provides a foundational comparison to aid in the material selection process. For any

specific application, a more in-depth analysis of the required laser parameters and desired

output characteristics is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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